(R)-N,2-Dimethylpropane-2-sulfinamide

• IUPAC Name: (R)-N,2-dimethylpropane-2-sulfinamide
• InChI: InChI=1S/C5H13NOS/c1-5(2,3)8(7)6-4/h6H,1-4H3/t8-/m1/s1
• InChI Key: RQXUDOCAWHFOMD-MRVPVSSYSA-N
• Canonical SMILES: CC(C)(C)S(=O)NC
• Isomeric SMILES: CC(C)(C)[S@@](=O)NC
• Molecular Formula: C5H13NOS
• Molecular Weight: 135.23 g/mol

Description

(R)-N,2-Dimethylpropane-2-sulfinamide is a useful research compound. Its molecular formula is C5H13NOS and its molecular weight is 135.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Phosphorus-containing sulfinamides : The study by Kaukorat et al. (1997) discusses the formation of phosphorus-containing sulfinamides and sulfonamides. They investigated the reaction of N-methyl-N-trimethylsilylaminomethylene-dimethylphosphine oxide and sulfide with various sulfinyl and sulfonyl chlorides, yielding sulfinamides and sulfonamides containing dimethylphosphoryl and thiohosphoryl groups, respectively (Kaukorat et al., 1997).

• Chiral sultam auxiliaries : Oppolzer et al. (1990) prepared crystalline sultams from prochiral saccharine via Ru-catalyzed asymmetric hydrogenation. They studied the structure of enantiomerically pure sulfinamides and their application in controlling asymmetric reactions (Oppolzer et al., 1990).

• Synthesis of N,N-disulfonylated Sulfinic Amides : Näveke et al. (1998) synthesized novel sulfinamides RS(O)-N(SO2Me)2 and analyzed their crystal structures. They found that these compounds feature approximately planar NS3 moieties and unusually long S(O)-N bonds (Näveke et al., 1998).

• Asymmetric Synthesis of Sulfinamide Auxiliaries : Han et al. (2002) developed a simple and practical method for the asymmetric synthesis of functionally differentiated aminoindanol based endo-N-sulfonyl 1,2,3-oxathiazolidine-2-oxide as sulfinyl transfer agents. This method is significant for the production of various sulfinamide ligands, including enantiomers of (R)-tert-butanesulfinamide (Han et al., 2002).

• Stability and Reactivity of Sulfinamides : Wagner et al. (1990) studied the hydrolysis rates of saturated acyclic and cyclic sulfinamides, including N,N-dimethylmethanesulfinamide, revealing insights into their stability and reactivity under various conditions (Wagner et al., 1990).

• Biocatalytic Route to Sulfinamides : Savile et al. (2005) reported a biocatalytic route to sulfinamides using Subtilisin E. This approach is significant for the synthesis of sulfinamides, which are important chiral auxiliaries in asymmetric amine synthesis (Savile et al., 2005).